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Compound of Interest

Compound Name: (-)-alpha-Pinene

Cat. No.: B3422139

This guide provides a comparative analysis of the insecticidal efficacy of (-)-a-Pinene and other
common monoterpenes, intended for researchers, scientists, and professionals in drug
development. The information presented is based on experimental data from peer-reviewed
studies and is organized to facilitate objective comparison and further research.

Overview of Monoterpenes as Insecticides

Monoterpenes are naturally occurring organic compounds found in the essential oils of many
plants. They are recognized for their potential as eco-friendly alternatives to synthetic
insecticides due to their high biodegradability, low mammalian toxicity, and varied modes of
action against a wide range of insect pests.[1] Their insecticidal properties can manifest as
direct toxicity (contact or fumigant), repellency, antifeedant effects, and growth regulation.[1]
This guide focuses on the comparative toxicities of several key monoterpenes.

Comparative Toxicity Data

The insecticidal efficacy of monoterpenes can vary significantly based on the chemical
structure, target insect species, and application method. The following tables summarize the
lethal concentration (LC50) and lethal dose (LD50) values for (-)-a-Pinene and other
monoterpenes from various studies.

Fumigant Toxicity
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Fumigant application is a common method for controlling stored-product pests. The efficacy is

typically measured by the concentration of the compound in the air required to kill 50% of the

test insects within a specific timeframe.

Monoterpene Target Insect LC50 Exposure Time Citation
] Sitophilus
(-)-o-Pinene ) 1.402 ppm 24 h [2][3]
zeamais
Myzus persicae 5.2 pL/L air 24 h [4]
Sitophilus
3-Carene ) 0.610 ppm 24 h [2][3]
Zeamais
, Aedes aegypti
B-Pinene 111.18 ppm 72 h [5]
(adult)
) Callosobruchus
Geranial 0.9832 pL 24 h [6]

maculatus

Contact Toxicity

Contact toxicity measures the efficacy of a substance upon direct physical contact with the

insect.
Monoterpene Target Insect LC50 Exposure Time Citation
] Sitophilus
(-)-a-Pinene ) 4.133 ppm 14 days [3]
zeamais
Sitophilus
_ 51.35 uL/20g - [7]
zeamais
Sitophilus
3-Carene ) 1.642 ppm 14 days [3]
zeamais
) Aedes aegypti
B-Pinene 21.02 ppm 72 h [5]
(egg)
Larvicidal Activity
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The effectiveness of these compounds against the larval stages of insects is crucial for
population control.

Monoterpene Target Insect LD50 Citation
(-)-a-Pinene Spodoptera frugiperda  9.52 u g/larva [8]
Limonene Spodoptera frugiperda  12.69 p g/larva [8]
o-Pinene + Limonene

7:3) Spodoptera frugiperda  3.66 p g/larva [8]
B-Pinene Aedes aegypti (larva) 108.39 ppm [5]

Mode of Action: Neurotoxicity

Many monoterpenes exert their insecticidal effects by targeting the insect's nervous system.[9]
A primary mechanism is the inhibition of the enzyme acetylcholinesterase (AChE).[1][9] AChE
is responsible for breaking down the neurotransmitter acetylcholine in the synaptic cleft.
Inhibition of AChE leads to an accumulation of acetylcholine, causing continuous nerve
impulses, which results in paralysis and eventual death of the insect. Several monoterpenes,
including a-pinene, have been shown to inhibit AChE.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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